Cas no 1420856-35-4 (5-Nitro-N-(pyrrolidin-3-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride)

• Product Name: 5-Nitro-N-(pyrrolidin-3-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride
• CAS No: 1420856-35-4
• MF: C₁₂H₁₅ClN₄O₃
• MW: 298.725501298904
• CID: 2180184
• Update Time: 2023-08-06

5-Nitro-N-(pyrrolidin-3-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-n-(pyrrolidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride
• 5-Nitro-N-(pyrrolidin-3-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride

• Inchi： 1S/C12H14N4O3.ClH/c17-16(18)9-1-2-11-10(5-9)15-12(19-11)14-7-8-3-4-13-6-8;/h1-2,5,8,13H,3-4,6-7H2,(H,14,15);1H
• InChI Key： IUTBKLPORSVDNE-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC(=CC=2N=C1NCC1CNCC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles